Cas no 155144-63-1 ([2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-octahydroxy- (9CI))

[2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-octahydroxy- (9CI) structure
155144-63-1 structure
Product Name:[2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-octahydroxy- (9CI)
CAS No:155144-63-1
MF:C28H10O16
MW:602.36940908432
CID:146532
PubChem ID:5281711
Update Time:2025-04-19

[2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-octahydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • [2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-octahydroxy- (9CI)
    • [2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-oc
    • C10242
    • CHEBI:9454
    • 4,5,6,12,19,20,21,27-octahydroxy-10,14,25,29-tetraoxaoctacyclo[14.14.2.02,11.03,8.013,31.017,26.018,23.028,32]dotriaconta-1,3,5,7,11,13(31),16,18,20,22,26,28(32)-dodecaene-9,15,24,30-tetrone
    • DTXSID10415181
    • 155144-63-1
    • Terminalin
    • Q27108399
    • Gallagic acid
    • Inchi： 1S/C28H10O16/c29-5-1-3-7(17(33)15(5)31)9-13-11-12-14(28(40)44-23(11)19(35)21(9)41-25(3)37)10-8-4(2-6(30)16(32)18(8)34)26(38)42-22(10)20(36)24(12)43-27(13)39/h1-2,29-36H
    • InChI Key： UGAJKWZVPNVCIO-UHFFFAOYSA-N
    • SMILES： O1C(C2C3C4C(=C(C(=CC=4C(=O)OC=3C(=C3C=2C2=C1C(=C1C(C4C(=C(C(=CC=4C(=O)O1)O)O)O)=C2C(=O)O3)O)O)O)O)O)=O

Computed Properties

  • Exact Mass: 601.9967
  • Monoisotopic Mass: 601.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 0
  • Complexity: 1190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 267A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 2.245
  • Boiling Point: 1305.4°C at 760 mmHg
  • Flash Point: 435°C
  • Refractive Index: 1.996
  • PSA: 267.04

[2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-octahydroxy- (9CI) Related Literature

Related Categories

155144-63-1 ([2]Benzopyrano[4,3-g][2]benzopyrano[4',3':6,7][1]benzopyrano[5,4,3-cde][1]benzopyran-2,7,11,16-tetrone,4,5,6,9,13,14,15,18-octahydroxy- (9CI)) Related Products

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